Cas no 78827-49-3 (1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)-)

• Product Name: 1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)-
• CAS No: 78827-49-3
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 580862
• PubChem ID: 334480
• Update Time: 2025-04-19

1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)-
• 1-hex-1-en-2-yl-4,5-dihydrotriazole
• AC1L7FGT
• NSC339717
• NSC-339717
• DTXSID60319100
• 78827-49-3

• Inchi： 1S/C8H15N3/c1-3-4-5-8(2)11-7-6-9-10-11/h2-7H2,1H3
• InChI Key： MECDYILSXWMFIS-UHFFFAOYSA-N
• SMILES： N1(CCN=N1)C(=C)CCCC

Computed Properties

• Exact Mass: 153.12675
• Monoisotopic Mass: 153.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 203°Cat760mmHg
• Flash Point: 76.6°C
• Refractive Index: 1.528
• PSA: 27.96
• LogP: 1.18220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Triazolines